Cas no 2411301-63-6 (2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide
• CAS No: 2411301-63-6
• MF: C₁₂H₁₄ClNO₄S
• MW: 303.76186132431
• CID: 5358622
• Update Time: 2025-06-13

2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide
• Z3995632548

• Inchi： 1S/C12H14ClNO4S/c1-8(13)12(15)14-6-9-7-19(16,17)11-5-3-2-4-10(11)18-9/h2-5,8-9H,6-7H2,1H3,(H,14,15)
• InChI Key： HCPILRMQHZHNNP-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1CS(C2C=CC=CC=2O1)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 1.3
• Topological Polar Surface Area: 80.8

Additional information on 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide

Introduction to 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide (CAS No. 2411301-63-6)

2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide, identified by its CAS number 2411301-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by their complex structural framework and potential biological activity. The presence of functional groups such as chloro and amide moieties, combined with the intricate benzoxathiin core, makes this molecule a subject of interest for further exploration in drug discovery and development.

The benzoxathiin scaffold is a key structural feature of this compound, which has been widely studied for its pharmacological properties. Benzoxathiins are known for their ability to interact with various biological targets, making them valuable candidates for the design of novel therapeutic agents. In particular, the 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin moiety in this compound contributes to its unique chemical and biological profile. This moiety is part of a larger family of benzoxathiin derivatives that have demonstrated promising activities in preclinical studies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex benzoxathiin derivatives like 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide. These synthetic methodologies have allowed researchers to explore the structural diversity of benzoxathiin-based compounds, leading to the discovery of novel analogs with enhanced biological activity. The chloro substituent at the 2-position of the molecule is particularly noteworthy, as it can influence the electronic properties and reactivity of the benzoxathiin core.

The amide group in the molecular structure of this compound is another critical feature that contributes to its potential pharmacological properties. Amides are well-known for their role as bioactive moieties in numerous pharmaceuticals, often serving as key pharmacophores that interact with biological targets. The presence of an amide linkage in 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide suggests that it may exhibit interactions with enzymes or receptors involved in various cellular processes.

Current research in the field of heterocyclic chemistry has highlighted the importance of benzoxathiin derivatives in drug discovery. These compounds have shown potential in several therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The structural complexity of benzoxathiin derivatives like 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide makes them attractive candidates for further investigation.

In vitro studies have begun to uncover the biological activity of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting given the growing interest in targeted therapies that exploit the unique properties of heterocyclic compounds. The chloro and amide functional groups are thought to play crucial roles in mediating these interactions.

The synthesis of 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide involves multi-step organic transformations that highlight the versatility of modern synthetic techniques. The use of advanced catalytic systems and purification methods has enabled researchers to obtain high yields and purity levels necessary for further biological evaluation. These synthetic advancements are crucial for expanding the library of benzoxathiin derivatives available for drug discovery.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and industrial chemistry due to its unique structural features. The combination of a rigid heterocyclic core and flexible side chains makes it a versatile building block for designing novel materials with specific properties.

Future studies on 2-Chloro-N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]propanamide will focus on elucidating its mechanism of action and optimizing its pharmacological properties. Computational modeling and high-throughput screening techniques will be employed to identify potential lead compounds derived from this structure. These efforts are expected to contribute significantly to the development of new therapeutic agents targeting various diseases.

In conclusion,2-Chloro-N-[ ( 4 , 4 - dioxo - 2 , 3 - dihydro - 1 , 4 lambda6 - benzoxathiin - 2 - yl ) methyl ] propanamide ( CAS No . 2411301 - 63 - 6 ) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into this compound will likely yield significant insights into its pharmacological properties and applications.